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Compound of Interest

Compound Name: Denatonium saccharide
CAS No.: 61724-46-7
Cat. No.: B3427730
Get Quote
. J

Part 1: Strategic Overview & Physicochemical
Profile
The Scientific Case for Denatonium Saccharide

While Denatonium Benzoate (Bitrex®) is the industry standard for aversive agents,
Denatonium Saccharide (DS) represents a specialized alternative chosen for two specific
physicochemical properties: enhanced lipophilicity and extreme bitterness potency.[1]

e Potency: DS is approximately 4-5 times more bitter than the benzoate salt, with a detection
threshold as low as 0.01 ppm (10 ppb).[1][2]

o Solubility Profile: Unlike the water-soluble benzoate salt, DS exhibits poor water solubility (~5
ppm) but high solubility in organic solvents.[3][1][4] This makes it the agent of choice for
outdoor applications (rain resistance) and oil-based formulations where the benzoate salt
would precipitate or leach out.[1][4]

Physicochemical Characterization
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Property Data Relevance to Lab Handling

Use for inventory tracking and

CAS Number 90823-38-4 -
regulatory filings.[3][1][4]
Formula MW: 507.65 g/mol .[3][1][4][5]
Fine particulates can easily
Appearance White crystalline powder aerosolize; respiratory
protection is mandatory.
Stable under standard
Melting Point 175-182 °C autoclave conditions (though
rarely autoclaved).[1][4]
Critical: Do NOT attempt to
Water Solubility ~0.0005% (5 ppm) make aqueous stock solutions
directly.[1][4]
Protocol: Dissolve in pure
o ethanol or DMSO first, then
Solvent Compatibility Ethanol, DMSO, Chloroform ) ) )
dilute into agueous media.[3]
[1]
- ) Resistant to hydrolysis;
Stability High

persistent in the environment.

Part 2: Toxicological Assessment
Acute Toxicity Profile

Scientific Inference: The toxicity of DS is driven primarily by the Denatonium cation (quaternary
ammonium structure). The saccharide anion (derived from saccharin) is pharmacologically inert
at these concentrations.[4]

Quantitative Toxicity Data:
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Endpoint

Value

Classification
(GHS)

Notes

Oral LD50 (Rat)

~1,430 mg/kg (Pure)

Category 4 (Harmful)

Values >5,000 mg/kg
often cite formulations
(0.065%), not pure
substance.[3][1][4]

Dermal LD50 (Rabbit)

> 2,000 mg/kg

Category 4 (Harmful)

Can be absorbed

through intact skin.[1]
[4]

Inhalation

No specific LC50

Category 3 (Irritant)

Dust causes severe
respiratory irritation
and immediate bitter
taste.[1][4]

Eye Irritation

Severe

Category 1 (Damage)

Risk: Irreversible
corneal damage is
possible.[1][4]

Mechanism of Action & Hazards

o TAS2R Receptor Activation: DS activates TAS2R bitter taste receptors at femtomolar

concentrations.[4] While not "toxic" in a lethal sense, this activation can induce reflexive

vomiting (emesis), posing an aspiration risk in unconscious subjects.[3][1]

e Quaternary Ammonium Surfactancy: Like other quats (e.g., benzalkonium chloride), the

denatonium cation acts as a surfactant.[1] At high concentrations (solid or stock solution), it

disrupts cell membranes, leading to the Category 1 Eye Damage classification.[3][1]

Part 3: Experimental Protocols
Stock Solution Preparation (Self-Validating Protocol)

Goal: Create a stable 10,000 ppm (1%) stock solution without precipitation.

Materials:
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o Denatonium Saccharide (Solid)[3][1][2][4][5][6][7]
e Solvent: Ethanol (Absolute) or DMSO (Analytical Grade)[3][1][4]
o Vessel: Amber glass vial (DS is stable to light, but amber indicates "stock™).[1]
Step-by-Step:
» Weighing: Weigh 100 mg of DS inside a fume hood.

o Control: Place a damp paper towel around the balance pan to catch stray dust.
 Solubilization: Add 10 mL of Ethanol or DMSO.

o Observation: The solid should dissolve rapidly with mild vortexing. If using water, it will
float/clump (Failure Mode).[1]

 Dilution: To use in an aqueous buffer, add the stock dropwise to the stirring buffer.

o Limit: Do not exceed 50 ppm in pure water, or precipitation may occur.[1]

Decontamination: The "Bitterness Containment"
Strategy

Standard cleaning often spreads the bitterness rather than removing it. This protocol uses
chemical oxidation to degrade the molecule.

Reagents:

e Neutralizer: 5% Sodium Hypochlorite (Bleach) solution.[1][4]
o Surfactant: Dish soap (SDS based).[1][4]

Workflow:

« |solate: Cordon off the area. Do NOT walk through the spill.

» Oxidize: Cover the spill with paper towels soaked in 5% Bleach.[4] Let sit for 15 minutes.
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o Mechanism:[3][8] Hypochlorite attacks the amide linkage and the quaternary nitrogen,
degrading the chromophore/pharmacophore.[1]

o Clean: Wipe up the bleach. Wash surface with soapy water 3 times.[4]

» Validate: A surface swab test (tasted by a brave volunteer or analyzed via HPLC) is the only
true confirmation, but UV visualization (fluorescence quenching) can be used as a proxy.[1]

Part 4: Visualization & Logic
Solubility Decision Tree

Caption: Logic flow for selecting the correct solvent system for Denatonium Saccharide based

on final application.
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Decontamination Workflow

Caption: Step-by-step containment and neutralization protocol for Denatonium Saccharide
spills.

1. Isolate Area 2. Don PPE 3. Apply Bleach (5%)
(Prevent Tracking) (N95 + Goggles) (Degrade Molecule)

4. Wait 15 Mins 5. Soap & Water Wash 6. Validation

Spill Detected

Click to download full resolution via product page

[1][2][4]
Part 5: Regulatory & Environmental

US EPA: Registered as an active ingredient (e.g., RO-PEL).[3][1][4][9]

TSCA: Listed (Active).[1][4]

REACH (EU): Registered.[1][4]

Disposal: As a quaternary ammonium compound, DS is toxic to aquatic life (H412).[1] Do not
pour stock solutions down the drain. Collect in "Organic Waste" containers for incineration.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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